N-[3-(1,3-thiazol-4-yl)phenyl]-6-quinoxalinecarboxamide

• IUPAC Name: N-[3-(1,3-thiazol-4-yl)phenyl]quinoxaline-6-carboxamide
• InChI: InChI=1S/C18H12N4OS/c23-18(13-4-5-15-16(9-13)20-7-6-19-15)22-14-3-1-2-12(8-14)17-10-24-11-21-17/h1-11H,(H,22,23)
• InChI Key: OLUUDJVBBGNNRJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)NC(=O)C2=CC3=NC=CN=C3C=C2)C4=CSC=N4
• Molecular Formula: C18H12N4OS
• Molecular Weight: 332.4 g/mol

Description

Thiazoles are important heterocyclic compounds that contain a five-membered ring with one sulfur and one nitrogen atom. They are known for their diverse biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic properties. Quinoxalines are also notable in medicinal chemistry for their wide range of biological activities.

Molecular Structure Analysis

Thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom. The aromaticity is estimated by the chemical shift of the ring proton.

Chemical Reactions Analysis

Thiazole compounds have many reactive positions where donor–acceptor, nucleophilic, oxidation reactions, etc., may take place. The C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution.

Physical and Chemical Properties Analysis

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. It is a clear pale yellow liquid with a boiling point of 116–118°C and specific gravity 1.2.

Mechanism of Action

The mechanism of action of thiazole derivatives can vary widely depending on their specific structure and the biological target. Some thiazole derivatives have been found to exhibit significant antifungal and antitubercular activity.

Safety and Hazards

The safety and hazards of a specific compound depend on its structure and properties. For some compounds, dust formation should be avoided, and contact with skin and eyes should be prevented. Always use personal protective equipment when handling chemicals.